Cas no 1434142-05-8 (2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid)

• Product Name: 2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid
• CAS No: 1434142-05-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD27664900
• CID: 4604467
• PubChem ID: 84692677
• Update Time: 2025-10-28

2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[cis-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid
• 2-(trans-3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid
• cis-3-(Boc-amino)cyclobutylacetic acid
• 2-[3-(tert-Butoxycarbonylamino)cyclobutyl]acetic acid
• 2-(3-([(tert-Butoxy)carbonyl]amino)cyclobutyl)acetic acid
• 2-[cis-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]aceticacid
• 2-((1R,3R)-3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid
• cyclobutaneacetic acid, 3-[[(1,1-dimethylethoxy)
• 2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid
• SY098891
• AKOS027336857
• Z2832012158
• SB15607
• DTXSID001182548
• AKOS025396174
• 2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid, cis
• rel-2-((1R,3R)-3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid
• 2-[3-(Boc-amino)cyclobutyl]acetic Acid
• SY263489
• cis-3-(Boc-amino)cyclobutan-1-acetic acid
• P14884
• TRANS-2-(3-((TERT-BUTOXYCARBONYL)AMINO)CYCLOBUTYL)ACETIC ACID
• EN300-393058
• DTXSID301155005
• AS-69303
• 2-[cis-3-(Boc-amino)cyclobutyl]acetic Acid
• CS-0054002
• 1434141-68-0
• SCHEMBL21492442
• 2-[(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid
• trans-3-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclobutaneacetic acid
• P15708
• SB11046
• CS-0447870
• 2-(Cis-3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid
• EN300-7292923
• 2-[trans-3-(Boc-amino)cyclobutyl]acetic Acid
• Cyclobutaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, cis-
• Z3244601550
• 1638772-19-6
• 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid
• P14167
• MFCD28501915
• MFCD27664900
• [(1S,3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOBUTYL]ACETIC ACID
• 1434142-05-8
• AKOS024098755
• cyclobutaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, trans-
• SB11047
• SY098892
• [(1R,3R)-3-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOBUTYL]ACETIC ACID
• SCHEMBL17873957
• 2-(3-((Tert-butoxycarbonyl)amino)cyclobutyl)aceticacid
• 2-[(1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid
• PS-16910
• EN300-3222144
• 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid
• MFCD27956897
• 2-(3-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid
• WLZ3133
• DTXSID501150368
• 3-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclobutaneacetic acid
• P14122
• SCHEMBL22091261
• AS-52026
• DB-202063
• {3-[(tert-butoxycarbonyl)amino]cyclobutyl}acetic acid

• MDL： MFCD27664900
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-8-4-7(5-8)6-9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： FITPVQKCXOGZGO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 229.13140809 g/mol
• Monoisotopic Mass: 229.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6
• Molecular Weight: 229.27

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 386.9±11.0 °C(Predicted)

Additional information on 2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid

Introduction to 2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid (CAS No. 1434142-05-8)

2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1434142-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its cyclobutyl backbone and an amide-linked functionality, which makes it a promising candidate for various biochemical applications. The presence of a tert-butoxy carbonyl group (Boc group) further enhances its utility as a protecting group in peptide synthesis, while the acetic acid moiety at one end provides a reactive site for further chemical modifications.

The structural features of 2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid make it an intriguing subject for research in drug discovery and molecular design. The cyclobutyl ring, being a rigid structure, can influence the conformational preferences of the molecule, which is critical in determining its biological activity. Additionally, the amine functionality protected by the Boc group allows for selective deprotection under mild acidic conditions, facilitating its use in multi-step synthetic routes.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The compound’s architecture aligns well with this trend, as it combines elements that are known to interact favorably with biological targets. For instance, the cycloalkyl moiety has been shown to improve oral bioavailability and metabolic stability, while the amide bond is a common pharmacophore in many therapeutic agents.

One of the most compelling aspects of 2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor pharmacokinetic profiles. The cyclobutyl ring can serve as a scaffold to replace linear peptide segments, thereby enhancing stability and reducing immunogenicity. This approach has been successfully employed in the development of protease inhibitors and other therapeutic peptides.

Recent advancements in computational chemistry have further highlighted the importance of molecular structure in drug design. Molecular docking studies have demonstrated that compounds with similar structural motifs to 2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid can interact with various protein targets, including enzymes and receptors involved in inflammatory and metabolic diseases. These findings suggest that derivatives of this compound may exhibit therapeutic potential in conditions such as cancer, diabetes, and autoimmune disorders.

The role of protecting groups in peptide synthesis cannot be overstated. The Boc group, in particular, is widely used due to its stability under basic conditions and ease of removal under acidic conditions. This makes 2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid an invaluable intermediate in constructing complex peptide libraries for high-throughput screening. Such libraries are instrumental in identifying lead compounds for further optimization.

Moreover, the compound’s solubility profile presents an opportunity for formulation development. While polar functional groups like the carboxylic acid and amide contribute to water solubility, the hydrophobic cyclobutyl ring can be tailored to improve membrane permeability. This balance between hydrophilicity and lipophilicity is crucial for achieving optimal pharmacokinetic properties.

In conclusion, 2-[trans-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid (CAS No. 1434142-05-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features position it as a versatile building block for drug discovery efforts aimed at modulating biological pathways with high precision. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow even further.